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Compound of Interest

Compound Name: Polymyxin B nonapeptide TFA

Cat. No.: B2721108 Get Quote

Technical Support Center: Polymyxin B
Nonapeptide TFA
Welcome to the technical support center for Polymyxin B nonapeptide TFA (PMBN-TFA).

This resource provides researchers, scientists, and drug development professionals with

comprehensive guidance on the proper handling, dissolution, and use of PMBN-TFA in

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Polymyxin B nonapeptide TFA?

A1: Polymyxin B nonapeptide TFA is a cyclic peptide derived from Polymyxin B.[1][2][3] It is

characterized by the proteolytic removal of its terminal amino acyl residue.[1][2][3] While it

lacks the bactericidal activity of its parent compound, PMBN-TFA effectively permeabilizes the

outer membranes of Gram-negative bacteria.[1][2][3][4] This action makes bacteria more

susceptible to other antibiotics.[1][5][6]

Q2: What is the mechanism of action of Polymyxin B nonapeptide?

A2: Polymyxin B nonapeptide, a cationic cyclic peptide, increases the permeability of the outer

membrane of Gram-negative bacteria. It is believed to achieve this by binding to the bacterial

lipopolysaccharide (LPS).[1][7]
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Q3: What are the common applications of Polymyxin B nonapeptide TFA in research?

A3: PMBN-TFA is primarily used as an antibiotic potentiator, increasing the sensitivity of Gram-

negative bacteria to a variety of antibiotics such as erythromycin, rifampicin, and linezolid.[5][6]

It has also been utilized to increase the frequency of electroporation-based transformation in

Gram-negative clinical isolates.[5][6]

Q4: How should I store Polymyxin B nonapeptide TFA?

A4: Lyophilized PMBN-TFA should be stored at -20°C in a desiccated state, where it can be

stable for up to 36 months.[3] Once dissolved into a stock solution, it should be aliquoted to

avoid repeated freeze-thaw cycles and stored at -20°C for use within one month or at -80°C for

up to six months.[1][2][3]

Troubleshooting Guide
Q1: My Polymyxin B nonapeptide TFA is not dissolving completely in the recommended

solvent. What should I do?

A1: If you encounter solubility issues, you can try the following:

Sonication: Use an ultrasonic bath to aid dissolution.[1]

Warming: Gently warm the solution to 37°C or even up to 60°C.[1][2]

Vortexing: Vigorously mix the solution using a vortex mixer.[1]

Solvent Choice: Ensure you are using a freshly opened solvent, especially for DMSO, as it

can absorb moisture over time which may affect solubility.[2]

Q2: I observed precipitation in my stock solution after storing it at -20°C. Is it still usable?

A2: Precipitation upon freezing can occur. Before use, bring the aliquot to room temperature

and try to redissolve the precipitate by vortexing or gentle warming. If the precipitate does not

dissolve, it is recommended to prepare a fresh stock solution. To minimize this issue, consider

preparing smaller aliquots for single-use.

Q3: Can I use a solvent not listed in the solubility table?
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A3: It is highly recommended to use the solvents validated by the manufacturer. Using other

solvents may lead to incomplete dissolution, degradation of the compound, or introduce

incompatibilities with your experimental system. If you must use an alternative solvent, it is

advisable to perform a small-scale solubility test first.

Data Presentation
Table 1: Solubility of Polymyxin B Nonapeptide TFA in Various Solvents

Solvent Solubility
Manufacturer/Sour
ce

Notes

Water
100 mg/mL (65.22

mM)
GlpBio[1]

Water 50 mg/mL (32.61 mM) MedchemExpress[2]
Requires sonication

and warming to 60°C.

DMSO 50 mg/mL (32.61 mM)
GlpBio[1],

MedchemExpress[2]
Requires sonication.

DMSO
Sparingly soluble: 1-

10 mg/mL

Cayman Chemical[5],

GlpBio[6]

Ethanol
Sparingly soluble: 1-

10 mg/mL

Cayman Chemical[5],

GlpBio[6]

PBS (pH 7.2)
Sparingly soluble: 1-

10 mg/mL

Cayman Chemical[5],

GlpBio[6]

Note: Solubility can vary between different batches and manufacturers.

Experimental Protocols
Protocol 1: Preparation of a Polymyxin B Nonapeptide TFA Stock Solution

Aseptic Technique: Work in a laminar flow hood and use sterile equipment to maintain the

sterility of your solution.
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Equilibration: Allow the lyophilized PMBN-TFA vial to equilibrate to room temperature before

opening to prevent condensation.

Solvent Addition: Based on your desired concentration and the solubility data in Table 1,

carefully add the appropriate volume of sterile solvent (e.g., sterile water or DMSO) to the

vial.

Dissolution: Gently swirl the vial to mix. If necessary, use a vortex mixer, sonication, or gentle

warming (as described in the troubleshooting guide) to ensure complete dissolution. Visually

inspect the solution to confirm that no particulates are present.

Sterilization (for aqueous solutions): If you prepared the stock solution in water or PBS for

use in cell culture, it is recommended to sterilize it by passing it through a 0.22 µm filter.[2]

Aliquoting and Storage: Dispense the stock solution into smaller, single-use sterile aliquots.

Store the aliquots at -20°C or -80°C as recommended.[1][2][3]
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Caption: Experimental workflow for dissolving and preparing Polymyxin B nonapeptide TFA.
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Caption: Mechanism of action of Polymyxin B nonapeptide as a membrane permeabilizer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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